Cas no 2166639-68-3 (5-bromo-2-1-(methylamino)ethylpyrimidin-4-ol)

• Product Name: 5-bromo-2-1-(methylamino)ethylpyrimidin-4-ol
• CAS No: 2166639-68-3
• MF: C₇H₁₀BrN₃O
• MW: 232.077800273895
• CID: 5834867
• PubChem ID: 165958227
• Update Time: 2025-06-11

5-bromo-2-1-(methylamino)ethylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-1-(methylamino)ethylpyrimidin-4-ol
• EN300-1270154
• 2166639-68-3
• 5-bromo-2-[1-(methylamino)ethyl]pyrimidin-4-ol

• Inchi： 1S/C7H10BrN3O/c1-4(9-2)6-10-3-5(8)7(12)11-6/h3-4,9H,1-2H3,(H,10,11,12)
• InChI Key： YYVWXXNPEILLRP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)NC)NC1=O

Computed Properties

• Exact Mass: 231.00072g/mol
• Monoisotopic Mass: 231.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.5Ų

Additional information on 5-bromo-2-1-(methylamino)ethylpyrimidin-4-ol

Introduction to 5-bromo-2-1-(methylamino)ethylpyrimidin-4-ol (CAS No. 2166639-68-3)

5-bromo-2-1-(methylamino)ethylpyrimidin-4-ol, identified by the CAS number 2166639-68-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that serves as a fundamental structural motif in many bioactive molecules. The presence of a bromine substituent at the 5-position and an N-methylaminoethyl side chain at the 2-position introduces unique reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The molecular structure of 5-bromo-2-1-(methylamino)ethylpyrimidin-4-ol encompasses a pyrimidine core with functional groups that enable diverse chemical transformations. The bromine atom at the 5-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. Additionally, the N-methylaminoethyl side chain introduces basicity and potential interactions with biological targets, including enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives as therapeutic agents. Pyrimidines are integral to many nucleoside analogs used in antiviral and anticancer therapies, highlighting their importance in medicinal chemistry. The specific modification of 5-bromo-2-1-(methylamino)ethylpyrimidin-4-ol may confer enhanced binding affinity or selectivity for target proteins, thereby improving pharmacological efficacy.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that modulate these pathways effectively. The brominated pyrimidine scaffold offers a versatile platform for generating such inhibitors, with the N-methylaminoethyl group providing additional binding interactions.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries of compounds, including derivatives of 5-bromo-2-1-(methylamino)ethylpyrimidin-4-ol, to identify promising candidates for further experimental validation. Machine learning models trained on large datasets of bioactive molecules have demonstrated remarkable accuracy in predicting binding affinities and pharmacokinetic properties. This synergy between computational methods and experimental synthesis has accelerated the drug discovery process significantly.

The utility of 5-bromo-2-1-(methylamino)ethylpyrimidin-4-ol extends beyond kinase inhibition. Its structural features make it a viable candidate for developing antiviral agents, particularly against viruses that rely on pyrimidine-based nucleosides for replication. For instance, modifications to the pyrimidine core have been shown to enhance resistance against viral polymerases while maintaining host cell safety. This underscores the importance of fine-tuning molecular architecture to achieve desired therapeutic outcomes.

In clinical trials, novel compounds derived from pyrimidine scaffolds have shown promise in treating various diseases. While 5-bromo-2-1-(methylamino)ethylpyrimidin-4-ol itself may not be in advanced clinical development at present, its structural analogs have demonstrated efficacy in preclinical studies. These findings highlight its potential as a lead compound or intermediate for further optimization.

The synthesis of 5-bromo-2-1-(methylamino)ethylpyrimidin-4-ol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, such as flow chemistry and catalytic methods, have been employed to improve yield and purity. These innovations not only streamline the production process but also minimize waste, aligning with green chemistry principles.

The chemical properties of this compound make it amenable to various formulation strategies. For instance, its solubility profile can be modulated through salt formation or prodrug design to enhance bioavailability. Such considerations are critical for translating laboratory discoveries into viable therapeutics that can be administered effectively to patients.

As research continues to uncover new biological targets and mechanisms, the demand for specialized compounds like 5-bromo-2-1-(methylamino)ethylpyrimidin-4-ol is expected to grow. Collaborative efforts between academic researchers and industry scientists will be essential in harnessing its full potential for therapeutic applications.